3,8-Dimethyl-5,6,7,8-tetrahydroquinoline-8-carbothioamide

• CAS RN: 61418-00-6
• Molecular Formula: C12H16N2S
• Molecular Weight: 220.34 g/mol
• IUPAC Name: 3,8-dimethyl-6,7-dihydro-5H-quinoline-8-carbothioamide
• InChI: InChI=1S/C12H16N2S/c1-8-6-9-4-3-5-12(2,11(13)15)10(9)14-7-8/h6-7H,3-5H2,1-2H3,(H2,13,15)
• InChI Key: BEAJTPYPUDZBKS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(CCC2)(C)C(=S)N)N=C1

Description

3,8-Dimethyl-5,6,7,8-tetrahydroquinoline-8-carbothioamide is a useful research compound. Its molecular formula is C12H16N2S and its molecular weight is 220.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A 1.55 molar solution of butyl lithium in hexane (12.9 ml, 20 mM) maintained below 10° was treated with a solution of 5,6,7,8-tetrahydro-3,8-dimethylquinoline (3.22 g, 20 mM) in tetrahydrofuran (10 ml). After 0.5 hours a 22% solution of t-butyldimethylsilyl isothiocyanate in benzene (13.7 g, 20 mM) was added dropwise. After a further 0.5 hours the reaction was quenched with water (100 ml.) then acidified (to pH1). After 1 hour the layers were separated, the aqueous layer basified (to pH9) and extracted with dichloromethane (2×50 ml). The organic extracts were dried and evaporated. Recrystallisation of the residue from toluene gave the title thioamide (3.3 g, 75%) mp. 160°-2°

Synthesis routes and methods II

Procedure details

3,8-dimethyl-8-cyano-5,6,7,8-tetrahydroquinoline is treated with H2S in pyridine and in the presence of triethylamine following the general procedure of Example 5 and the title compound is isolated and recrystallised from benzene as the quarter hydrate, colourless needles m.p. 164° C. This was converted to the hydrochloride by treatment in isopropanol with a solution of dry HCl gas in ether. The title compound hydrochloride crystallised as colourless needles m.p. 277° C.